Cas no 127087-16-5 (1,4-Benzenediol,2,3,5-tris(methylthio)-)

• Product Name: 1,4-Benzenediol,2,3,5-tris(methylthio)-
• CAS No: 127087-16-5
• MF: C₉H₁₂O₂S₃
• MW: 248.385378837585
• CID: 191706
• PubChem ID: 195512
• Update Time: 2025-04-19

1,4-Benzenediol,2,3,5-tris(methylthio)- Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzenediol,2,3,5-tris(methylthio)-
• 2,3,5-tris(methylsulfanyl)benzene-1,4-diol
• T 1801 A
• 127087-16-5
• CHEBI:210760
• 2,3,5-tris(methylsulanyl)benzene-1,4-diol
• SCHEMBL16431900
• DTXSID70155399
• 2,3,5-Tris(methylthio)benzene-1,4-diol
• T1801 A
• 1,4-Benzenediol, 2,3,5-tris(methylthio)-
• starbld0008090

• Inchi： 1S/C9H12O2S3/c1-12-6-4-5(10)8(13-2)9(14-3)7(6)11/h4,10-11H,1-3H3
• InChI Key： PUTXYHAWWBIFFE-UHFFFAOYSA-N
• SMILES： S(C)C1C(=C(C=C(C=1SC)O)SC)O

Computed Properties

• Exact Mass: 248.00006
• Monoisotopic Mass: 248
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 116Ų

Experimental Properties

• Density: 1.41
• Boiling Point: 331.7°C at 760 mmHg
• Flash Point: 161.5°C
• Refractive Index: 1.701
• PSA: 40.46

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Hydroquinones
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Benzenediols Hydroquinones